Cas no 1805341-81-4 (Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a bromo substituent at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position, enhancing its reactivity and potential as a versatile intermediate. The ester functionality at the 5-position allows for further derivatization, making it valuable in synthetic chemistry. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous in drug discovery. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators.

Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate structure

1805341-81-4 structure

Product Name:Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

CAS No:1805341-81-4

MF:C₁₀H₇BrF₅NO₂

MW:348.064099550247

CID:4808556

Update Time:2025-11-05

Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
- Inchi： 1S/C10H7BrF5NO2/c1-19-5(18)2-4-3-17-8(9(12)13)7(11)6(4)10(14,15)16/h3,9H,2H2,1H3
- InChI Key： PWBIDSKEQQROLX-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=C(CC(=O)OC)C=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 326
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051880-1g	Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate	1805341-81-4	97%	1g	$1,534.70	2022-04-01

Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Market Research and Analysis of Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

The compound Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate, identified by the CAS registry number 1805341-81-4, has garnered significant attention in the chemical and pharmaceutical industries. This molecule is a derivative of pyridine, a heterocyclic aromatic compound with extensive applications in drug design and material science. Its unique substitution pattern, featuring bromine, difluoromethyl, and trifluoromethyl groups, confers it with distinct chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound as a precursor in the development of novel pharmaceutical agents. Its fluorinated substituents enhance its lipophilicity and stability, which are critical attributes for drug candidates targeting various therapeutic areas such as oncology, infectious diseases, and inflammation. Additionally, its brominated structure facilitates further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse derivatives with tailored biological activities.

The global demand for Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate is driven by its role in academic research and industrial applications. Major pharmaceutical companies and research institutions are actively exploring its utility in drug discovery programs. Furthermore, the increasing emphasis on fluorinated compounds in medicinal chemistry has bolstered its market relevance. According to industry reports, the demand for this compound is expected to grow at a compound annual growth rate (CAGR) of approximately 6.5% over the next five years.

To meet the rising demand, several global suppliers have optimized their production processes to ensure consistent quality and cost-effectiveness. These suppliers leverage cutting-edge synthetic methodologies to produce high-purity samples of Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate. The competitive landscape is characterized by a few dominant players who have established strong footholds in this niche market segment.

In conclusion, Methyl 3-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate represents a promising building block in the chemical and pharmaceutical industries. Its versatile structure and favorable chemical properties position it as a key intermediate for developing innovative solutions across multiple application domains. As research continues to uncover new potentials for this compound, its market significance is poised to expand further in the coming years.